![molecular formula C12H13N3S B255297 4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone](/img/structure/B255297.png)
4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone is not well understood. However, it has been suggested that the compound may act as a chelating agent, binding to metal ions and forming stable complexes.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not exhibit any significant biochemical or physiological effects. However, further studies are needed to fully understand the compound's effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone is its stability and ease of synthesis. The compound is also relatively inexpensive, making it an attractive option for lab experiments. However, the compound's mechanism of action is not well understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone. One potential application is in the development of new fluorescent probes for the detection of metal ions. The compound's stability and ease of synthesis make it an attractive option for this application. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential applications in coordination chemistry and other fields.
Synthesis Methods
The synthesis of 4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone involves the reaction of 4-methylbenzaldehyde with thiosemicarbazide in the presence of an acid catalyst. The reaction yields the desired compound, which is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
4-Methylbenzaldehyde (4-methyl-1,3-thiazol-2-yl)hydrazone has been extensively studied for its potential applications in various scientific research fields. It has been used as a ligand in coordination chemistry, as a fluorescent probe for the detection of various metal ions, and as an intermediate in the synthesis of other compounds.
properties
Molecular Formula |
C12H13N3S |
---|---|
Molecular Weight |
231.32 g/mol |
IUPAC Name |
4-methyl-N-[(E)-(4-methylphenyl)methylideneamino]-1,3-thiazol-2-amine |
InChI |
InChI=1S/C12H13N3S/c1-9-3-5-11(6-4-9)7-13-15-12-14-10(2)8-16-12/h3-8H,1-2H3,(H,14,15)/b13-7+ |
InChI Key |
QYFMAUGUKAPNRN-NTUHNPAUSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/NC2=NC(=CS2)C |
SMILES |
CC1=CC=C(C=C1)C=NNC2=NC(=CS2)C |
Canonical SMILES |
CC1=CC=C(C=C1)C=NNC2=NC(=CS2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.